N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-4-phenoxybenzenesulfonamide

• IUPAC Name: N-[2-[3-(4-ethoxyphenyl)-6-oxopyridazin-1-yl]ethyl]-4-phenoxybenzenesulfonamide
• InChI: InChI=1S/C26H25N3O5S/c1-2-33-21-10-8-20(9-11-21)25-16-17-26(30)29(28-25)19-18-27-35(31,32)24-14-12-23(13-15-24)34-22-6-4-3-5-7-22/h3-17,27H,2,18-19H2,1H3
• InChI Key: JJBQFARAWCOHSR-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CCNS(=O)(=O)C3=CC=C(C=C3)OC4=CC=CC=C4
• Molecular Formula: C26H25N3O5S
• Molecular Weight: 491.6 g/mol

Description

N-(2-(3-(4-ethoxyphenyl)-6-oxopyridazin-1(6H)-yl)ethyl)-4-phenoxybenzenesulfonamide is a useful research compound. Its molecular formula is C26H25N3O5S and its molecular weight is 491.56. The purity is usually 95%.
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Scientific Research Applications

Potential Antitubercular Activity

• Research involving N-substituted sulfonamide compounds has shown potential for acting as antitubercular agents. For example, certain derivatives have been evaluated for their inhibitory action against the enoyl reductase enzyme of Mycobacterium tuberculosis through docking studies, providing insights into their plausible inhibitory mechanisms (Purushotham & Poojary, 2018).

Antimicrobial and Anticancer Properties

• Arylazopyrazole and pyrimidone clubbed heterocyclic compounds have been synthesized and evaluated for their antimicrobial activities against various bacteria and fungi, demonstrating the potential use of similar structures in developing new antimicrobial agents (Sarvaiya, Gulati, & Patel, 2019).
• A series of benzenesulfonamide derivatives exhibited interesting cytotoxic activities and potential as carbonic anhydrase inhibitors, highlighting the potential for similar compounds to be explored for anticancer applications (Gul et al., 2016).

Enzyme Inhibition for Therapeutic Applications

• Sulfonamide derivatives have been explored for various therapeutic applications, including as inhibitors of enzymes relevant to diseases like Alzheimer's. For instance, novel pyridazinone derivatives have been evaluated as butyrylcholinesterase inhibitors, suggesting the utility of similar structures in designing enzyme inhibitors for treating neurological conditions (Dundar et al., 2019).